(2S,3S)-2-(((Benzyloxy)carbonyl)amino)-3-hydroxybutanoic acid

• IUPAC Name: (2S,3S)-3-hydroxy-2-(phenylmethoxycarbonylamino)butanoic acid
• InChI: InChI=1S/C12H15NO5/c1-8(14)10(11(15)16)13-12(17)18-7-9-5-3-2-4-6-9/h2-6,8,10,14H,7H2,1H3,(H,13,17)(H,15,16)/t8-,10-/m0/s1
• InChI Key: IPJUIRDNBFZGQN-WPRPVWTQSA-N
• Canonical SMILES: CC(C(C(=O)O)NC(=O)OCC1=CC=CC=C1)O
• Isomeric SMILES: C[C@@H]([C@@H](C(=O)O)NC(=O)OCC1=CC=CC=C1)O
• Molecular Formula: C12H15NO5
• Molecular Weight: 253.25 g/mol

Description

(2S,3S)-2-(((Benzyloxy)carbonyl)amino)-3-hydroxybutanoic acid is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of D-threonine (50.7 g, 0.426 mol) in water (800 ml) at about 0° C. was added benzyl chloroformate (66 ml, 0.462 mol) dropwise over about 15 minutes. The reaction was allowed to warm to about 23° C. and was stirred at that temperature for about 18 hours. The reaction was cooled with ice and acidified with concentrated hydrochloric acid, extracted with ether (3 times) and the organic layers were concentrated to give 110.9 g of 2-benzyloxycarbonylamino-3-hydroxy-butyric acid as a colorless oil.